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Compound of Interest

Compound Name:

methylaniline
CAS No.: 878561-59-2
Cat. No.: B1385438

Get Quote

N-(2-Chlorobenzyl)-3-

Executive Summary: Immediate Action Card

For immediate reference in the laboratory, follow these core directives.

Parameter

Directive

Disposal Stream

Halogenated Organic Waste (Do NOT mix with
non-halogenated solvents).

Primary Hazard

Toxic (Aniline Derivative). Potential for

Methemoglobinemia.[1]

Container Type

HDPE or Glass with Teflon-lined cap.

Drain Disposal

STRICTLY PROHIBITED. Toxic to aquatic life.
[11[2]

Spill Action

Evacuate immediate area. Don PPE (Nitrile +

Laminate gloves). Absorb with inert material.
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Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its reactivity and biological impact. N-(2-
Chlorobenzyl)-3-methylaniline combines the toxicity of anilines with the environmental
persistence of chlorinated aromatics.

Structural Identification

e Chemical Name: N-(2-Chlorobenzyl)-3-methylaniline
e Chemical Class: Halogenated Secondary Aromatic Amine
e Molecular Formula: C14H14CIN

o Physical State: Typically a viscous oil or low-melting solid (depending on purity).

Critical Hazards (Derived from Class Properties)

As a specific SDS may not be universally available for this research intermediate, we apply the
"Precautionary Principle" based on its pharmacophore:

o Acute Toxicity: Like most anilines, this compound can be absorbed through the skin, causing
methemoglobinemia (interference with oxygen transport in blood).

o Environmental Toxicity: The chlorine substituent increases lipophilicity and resistance to
biodegradation, making it very toxic to aquatic life with long-lasting effects.

o Incompatibility: Reacts vigorously with strong oxidizing agents and acids (exothermic salt
formation).

GHS Classification (Estimated):
e H301/H311: Toxic if swallowed or in contact with skin.
e H373: May cause damage to organs (blood system) through prolonged exposure.

e H410: Very toxic to aquatic life with long-lasting effects.[2]
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Waste Classification & Regulatory Coding

Proper coding is essential for acceptance by Transfer, Storage, and Disposal Facilities (TSDF).

RCRA Classification (USA)

This compound is not explicitly listed on the EPA "P" or "U" lists. However, it must be
characterized by the generator.

o Waste Code:D001 (if ignitable solvent is present) or Non-Listed Hazardous Waste.
e Lab Pack Designation:Halogenated Organic.

» Note: Even if not a "listed" waste, the presence of the halogenated ring mandates high-
temperature incineration to prevent the formation of dioxins/furans during improper
combustion.

European Waste Catalogue (EWC)

e 16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.

Step-by-Step Disposal Protocol
Segregation Strategy

Scientific Rationale: Halogenated wastes require higher incineration temperatures (>1100°C)
and specific scrubbers for acidic gases (HCI) generated during combustion. Mixing them with
non-halogenated fuels increases disposal costs and technical complexity.

 [solate: Do not mix with acetone, ethanol, or non-halogenated waste streams.

o Compatibility: Ensure the waste container does NOT contain strong acids (e.g., Nitric Acid),
which could react with the amine to form heat or unstable nitrated byproducts.

Packaging & Labeling

o Container: Use an amber glass bottle or high-density polyethylene (HDPE) jerrican.
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e Headspace: Leave at least 10% headspace to allow for thermal expansion.
e Labeling:
o Full Chemical Name: N-(2-Chlorobenzyl)-3-methylaniline.

o Constituents: If in solution, list the solvent and % concentration (e.g., "10% in
Dichloromethane").

o Hazard Checkbox: Toxic, Environmental Hazard.

Disposal Workflow Diagram

The following decision tree illustrates the logical flow for categorizing and packing this waste.
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Waste Generation:
N-(2-Chlorobenzyl)-3-methylaniline

Is it Solid or Liquid?

Liquid / Solution Solid / Pure Substance

/

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Stream C: Solid Hazardous Waste

No (e.g., in Methanol) (Pack in wide-mouth jar)

Stream B: Non-Halogenated
Organic Liquid Waste
(Note: Trace Halogen content)

Stream A: Halogenated
Organic Liquid Waste

Labeling:
1. Full Name
2. '"Toxic'
3. 'Halogenated'

Transfer to EHS / TSDF
for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging N-(2-Chlorobenzyl)-3-methylaniline
waste.
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Emergency Spill Response Protocol

In the event of a spill, rapid action is required to prevent exposure and environmental release.

PPE Requirements

» Respiratory: Half-mask respirator with organic vapor cartridges (if outside a fume hood).

o Skin:Double-gloving recommended. Inner layer: Nitrile. Outer layer: Silver Shield/Laminate
(anilines can permeate nitrile over time).

o Eyes: Chemical splash goggles.

Cleanup Procedure

o |solate: Demarcate the area.

o Absorb: Use a universal absorbent (vermiculite or polypropylene pads). Do NOT use
sawdust (combustible).

» Decontaminate:
o Collect absorbed material into a hazardous waste bag.
o Wipe the surface with a mild detergent solution (surfactant) to solubilize the oily residue.
o Perform a final wipe with water.[1][2][3][4]

o Disposal: All cleanup materials (wipes, pads, gloves) must be disposed of as Hazardous
Solid Waste.

2. Don PPE: 3. Contain Spill: 4. Decontaminate: 5. Disposal:
1L Al @ R ERIEE Respirator + Laminate Gloves Use Vermiculite/Pads Detergent Wash Seal in Haz Waste Bag

Click to download full resolution via product page

Figure 2: Sequential workflow for managing a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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